N'-acetyl-2,2-dimethylpropanohydrazide

• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: N'-acetyl-2,2-dimethylpropanehydrazide
• InChI: InChI=1S/C7H14N2O2/c1-5(10)8-9-6(11)7(2,3)4/h1-4H3,(H,8,10)(H,9,11)
• InChI Key: VWWLEEHAYKXUII-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C(C)(C)C

Description

N'-acetyl-2,2-dimethylpropanohydrazide is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2,2-dimethyl-propionic acid hydrazide (2.32 g, 20 mmol), sodium bicarbonate (1.68 g, 20 mmol) in tetrahydrofuran and water (1:1, 40 mL) was added acetyl chloride (1.56 g, 20 mmol) dropwise. The mixture was stirred overnight and concentrated in vacuo. The residue was extracted with dichloromethane and isopropyl alcohol (10:1) (3×10 mL). The organic extracts were combined, dried over MgSO4 and concentrated to give a white solid. The solid was recrystallized from tetrahydrofuran and hexane (1:8) to provide the title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.11-1.14 (m, 9 H) 1.83 (s, 3 H) 9.28 (br s, 1 H) 9.53 (br s, 1 H); MS (ESI) m/z 159 (M+H)+.